Cas no 194142-09-1 (3-Thiophenepropanoic acid, 5-(4-bromophenyl)-)
194142-09-1 structure
Product Name:3-Thiophenepropanoic acid, 5-(4-bromophenyl)-
CAS No:194142-09-1
MF:C13H11BrO2S
MW:311.194241762161
CID:1386707
Update Time:2024-08-16
3-Thiophenepropanoic acid, 5-(4-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenepropanoic acid, 5-(4-bromophenyl)-
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- Inchi: 1S/C13H11BrO2S/c14-11-4-2-10(3-5-11)12-7-9(8-17-12)1-6-13(15)16/h2-5,7-8H,1,6H2,(H,15,16)
- InChI Key: QUKLSDXMGHGLGB-UHFFFAOYSA-N
- SMILES: C1SC(C2=CC=C(Br)C=C2)=CC=1CCC(O)=O
Computed Properties
- Exact Mass: 309.96633
Experimental Properties
- Density: 1.522±0.06 g/cm3(Predicted)
- Boiling Point: 436.9±35.0 °C(Predicted)
- PSA: 37.3
- pka: 4.59±0.10(Predicted)
3-Thiophenepropanoic acid, 5-(4-bromophenyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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